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An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the potential for aquatic toxicity of tributylmethylammonium methyl sulfate. The

information is curated for researchers, scientists, and drug development professionals,

presenting key ecotoxicological data, detailed experimental methodologies, and visual

representations of testing workflows.

Executive Summary
Tributylmethylammonium methyl sulfate, a quaternary ammonium salt, has been evaluated

for its acute toxicity to key aquatic organisms representing different trophic levels. The available

data indicates a 96-hour LC50 for the fish species Oncorhynchus mykiss (Rainbow Trout) to be

greater than 100 mg/L, suggesting low acute toxicity to fish. For aquatic invertebrates, a 48-

hour EC50 for Daphnia magna has been determined to be 56 mg/L, indicating a potential for

harmful effects at this concentration. Currently, specific data on the toxicity of

tributylmethylammonium methyl sulfate to algae is not publicly available. The toxicological

profile of this compound is of interest due to the broader class of quaternary ammonium

compounds (QACs) being known for their potential to disrupt cell membranes.[1]
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The following tables summarize the available quantitative data on the aquatic toxicity of

tributylmethylammonium methyl sulfate.

Table 1: Acute Toxicity to Fish

Species
Exposure
Duration

Endpoint Result Guideline

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours LC50 > 100 mg/L OECD 203

Table 2: Acute Toxicity to Aquatic Invertebrates

Species
Exposure
Duration

Endpoint Result Guideline

Daphnia magna

(Water Flea)
48 hours EC50 56 mg/L

Directive

92/69/EEC

Table 3: Toxicity to Algae

Species
Exposure
Duration

Endpoint Result Guideline

Data Not

Available
72 hours EC50

Data Not

Available
OECD 201

Experimental Protocols
Detailed experimental protocols for the cited studies are based on internationally recognized

guidelines.

Fish Acute Toxicity Test (OECD 203)
The acute toxicity to fish was likely determined following the OECD Guideline 203 for a static

limit test.[2][3][4][5]
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Test Organism:Oncorhynchus mykiss (Rainbow Trout).

Test Type: Static limit test, where fish are exposed to a single high concentration of the test

substance (e.g., 100 mg/L) for a 96-hour period without renewal of the test solution.[2][4]

Test Conditions: The test is conducted under controlled conditions of temperature and a

defined photoperiod (e.g., 12-16 hours of light).[2]

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[2][3][4]

Endpoint: The LC50 (Lethal Concentration 50%) is the concentration estimated to cause

mortality in 50% of the test fish. In a limit test, if mortality is below 50% at the limit

concentration, the LC50 is reported as being greater than that concentration.[2][4]

Data Analysis: The number of dead fish is recorded at each observation time. For a limit test,

the result is a statement of whether the LC50 is above or below the test concentration.

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD 202)
The acute toxicity to Daphnia magna was determined in a 48-hour static test, likely following

the principles of OECD Guideline 202.[6][7][8][9]

Test Organism:Daphnia magna, young daphnids (less than 24 hours old).[6][7][8]

Test Type: Static test, where daphnids are exposed to a range of concentrations of the test

substance for 48 hours without renewal of the test solutions.[6][8][9]

Test Conditions: The test is performed in a suitable test medium under controlled

temperature and light conditions.[6]

Observations: The number of immobilized daphnids is observed at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.[8]

[9]

Endpoint: The EC50 (Effective Concentration 50%) is the concentration of the test substance

that results in the immobilization of 50% of the daphnids.[6][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-202/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-202/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-202/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-202/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The percentage of immobilized daphnids at each concentration is used to

calculate the EC50 value, typically using probit analysis or other suitable statistical methods.

Algal Growth Inhibition Test (OECD 201)
While no specific data is available for tributylmethylammonium methyl sulfate, a standard

algal toxicity test would follow the OECD Guideline 201.

Test Organism: A species of freshwater algae, such as Pseudokirchneriella subcapitata or

Desmodesmus subspicatus.

Test Type: A 72-hour static test where exponentially growing algal cultures are exposed to a

range of concentrations of the test substance.

Test Conditions: The test is conducted in a nutrient-rich medium under continuous, uniform

illumination and constant temperature.

Observations: Algal growth (biomass) is measured at the start and at 24, 48, and 72 hours,

typically by cell counts, fluorometry, or spectrophotometry.

Endpoint: The EC50 is the concentration of the test substance that causes a 50% reduction

in either the growth rate (ErC50) or the yield (EyC50) of the algae compared to a control.

Data Analysis: The growth inhibition for each concentration is calculated and used to

determine the EC50 value.

Signaling Pathways and Mechanisms of Toxicity
Specific studies detailing the signaling pathways or precise molecular mechanisms of aquatic

toxicity for tributylmethylammonium methyl sulfate are not currently available in the public

domain. However, as a quaternary ammonium compound (QAC), its toxicity is likely related to

the general mechanisms attributed to this class of chemicals.

QACs are cationic surfactants that can interact with the negatively charged cell membranes of

aquatic organisms. This interaction can lead to a disruption of the membrane's structural

integrity and function, potentially causing cell lysis and death.[1] The lipophilicity of the alkyl

chains on the quaternary ammonium cation can influence the degree of this interaction and,
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consequently, the toxicity. For tributylmethylammonium, the three butyl groups and one methyl

group contribute to its overall lipophilicity.

The general mechanism of QAC toxicity involves:

Adsorption to the Cell Surface: The positively charged quaternary ammonium headgroup is

attracted to the negatively charged components of the cell membrane or cell wall.

Insertion into the Lipid Bilayer: The hydrophobic alkyl chains penetrate the lipid bilayer of the

cell membrane.

Membrane Disruption: This insertion disrupts the ordered structure of the membrane, leading

to increased permeability, leakage of intracellular components, and ultimately cell death.

Further research is needed to elucidate the specific molecular targets and signaling pathways

affected by tributylmethylammonium methyl sulfate in different aquatic organisms.

Visualizations
The following diagrams illustrate the generalized workflows for the standard aquatic toxicity

tests.
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Figure 1: Generalized workflow for an OECD 203 Fish Acute Toxicity Test.
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Figure 2: Generalized workflow for an OECD 202 Daphnia Acute Immobilisation Test.
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Figure 3: Generalized workflow for an OECD 201 Algal Growth Inhibition Test.
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Figure 4: Postulated mechanism of toxicity for quaternary ammonium compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate,
toxicity and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]

2. biotecnologiebt.it [biotecnologiebt.it]

3. oecd.org [oecd.org]

4. oecd.org [oecd.org]

5. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

6. biotecnologiebt.it [biotecnologiebt.it]

7. oecd.org [oecd.org]

8. shop.fera.co.uk [shop.fera.co.uk]

9. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

To cite this document: BenchChem. [Unveiling the Aquatic Toxicity Profile of
Tributylmethylammonium Methyl Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082111#potential-for-aquatic-toxicity-of-
tributylmethylammonium-methyl-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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